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Compound of Interest

Compound Name: Diflapolin

Cat. No.: B1670557 Get Quote

For immediate reference, this document outlines the essential safety and logistical procedures

for the proper disposal of Diflapolin. This guidance is intended for researchers, scientists, and

drug development professionals to ensure safe handling and environmental protection.

Diflapolin, a dual inhibitor of 5-lipoxygenase-activating protein (FLAP) and soluble epoxide

hydrolase (sEH), is not classified as a hazardous substance according to the Globally

Harmonized System (GHS). However, adherence to proper disposal protocols is crucial to

maintain a safe laboratory environment and prevent environmental contamination.

Summary of Safety and Disposal Information
The following table summarizes key information from the Diflapolin Safety Data Sheet (SDS).
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Parameter Information Source

GHS Hazard Classification Not classified as hazardous

First Aid Measures

No special measures required.

In case of inhalation, supply

fresh air and consult a doctor

for complaints. For eye

contact, rinse with running

water. If swallowed, consult a

doctor if symptoms persist.

Flammability Product is not flammable.

Environmental Precautions
Do not allow to enter sewers/

surface or ground water.

Containment and Cleanup Pick up mechanically.

Step-by-Step Disposal Protocol
While the Safety Data Sheet for Diflapolin does not outline a specific chemical neutralization

or destruction method, the following procedural steps, based on general laboratory best

practices for non-hazardous chemical waste, should be followed.

Consult Institutional Guidelines: Before proceeding, always consult your institution's

Environmental Health and Safety (EHS) department for specific protocols and requirements

for chemical waste disposal.

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses, gloves, and a lab coat.

Containment:

For solid Diflapolin, ensure it is in a clearly labeled, sealed container.

If Diflapolin is in a solution, absorb the liquid with an inert material (e.g., vermiculite, dry

sand).
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Waste Collection:

Collect the contained solid Diflapolin or the absorbent material into a designated chemical

waste container.

Do not mix with other waste streams unless explicitly permitted by your EHS department.

Labeling: Clearly label the waste container with the name "Diflapolin" and any other

information required by your institution.

Storage: Store the waste container in a designated, secure area away from incompatible

materials pending pickup by your institution's hazardous waste management service.

Documentation: Maintain a record of the waste generated, including the quantity and date of

disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Diflapolin.
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Caption: Workflow for the proper disposal of Diflapolin waste.
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Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific waste disposal policies and procedures. Always prioritize safety and

environmental responsibility in the laboratory.

To cite this document: BenchChem. [Proper Disposal of Diflapolin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670557#diflapolin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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